![molecular formula C11H8O3 B1268809 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde CAS No. 53183-53-2](/img/structure/B1268809.png)
4-Methyl-2-oxo-2H-chromene-7-carbaldehyde
Overview
Description
4-Methyl-2-oxo-2H-chromene-7-carbaldehyde is a heterocyclic compound . Its CAS Number is 53183-53-2, and its molecular weight is 188.18 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde is 1S/C11H8O3/c1-7-4-11(13)14-10-5-8(6-12)2-3-9(7)10/h2-6H,1H3 . This suggests that the compound has a planar 2H-chromene ring .Physical And Chemical Properties Analysis
4-Methyl-2-oxo-2H-chromene-7-carbaldehyde is a solid at room temperature . Its molecular weight is 188.18 .Scientific Research Applications
Antioxidant Potential
4-Methyl-2-oxo-2H-chromene-7-carbaldehyde: has been utilized in the synthesis of coumarin–chalcone hybrid molecules, which exhibit significant antioxidant properties . These hybrids have been tested against radicals like DPPH and hydroxyl radicals, showing promising results in scavenging assays. This suggests potential therapeutic applications in treating diseases where oxidative stress is a key factor.
Crystallography and Structural Analysis
The compound serves as a precursor for derivatives that have been analyzed using crystallography to understand their structural properties . Such studies are crucial for designing drugs with specific target interactions, as the 3D structure of a compound can influence its biological activity.
Pharmaceutical Applications
Modified coumarins, like 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde , are used in the pharmaceutical industry as precursors in the synthesis of anticoagulant medications . They are also explored for their potential as vitamin K antagonists, which are important for controlling blood clotting.
Laser Technology
Coumarin derivatives are extensively used as gain media in tunable organic dye lasers, particularly in the blue-green spectrum . Their ability to provide wide tunability and high laser gain makes them valuable in the development of laser technologies.
Protein Modification
This compound has been used as an acetyl-group donor for post-translational modification of proteins . Such modifications can alter protein function and stability, which is significant in understanding protein behavior and in developing therapeutic strategies.
Biological Activity
The chromene scaffold, to which 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde belongs, is known for its wide range of biological activities. These include anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities . Research into these activities can lead to the development of new treatments for various diseases.
Antimicrobial Effect
Derivatives of this compound have shown good activity against various drug-resistant strains of bacteria, such as Staphylococcus aureus . This opens up possibilities for the development of new antimicrobial agents in an era where antibiotic resistance is a growing concern.
Chemical Synthesis and Reporting
4-Methyl-2-oxo-2H-chromene-7-carbaldehyde: is also used in chemical synthesis as a reporting molecule to study enzyme capabilities . This application is crucial in biochemical research, where understanding enzyme functions can lead to insights into metabolic pathways and disease mechanisms.
properties
IUPAC Name |
4-methyl-2-oxochromene-7-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O3/c1-7-4-11(13)14-10-5-8(6-12)2-3-9(7)10/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBTIVCZWNKMKAP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90344127 | |
Record name | 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90344127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53183-53-2 | |
Record name | 4-Methyl-2-oxo-2H-chromene-7-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90344127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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